Cas no 1803847-96-2 (2-Iodo-4-mercapto-6-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-4-mercapto-6-(trifluoromethyl)pyridine
• CAS No: 1803847-96-2
• MF: C₆H₃F₃INS
• MW: 305.059402704239
• CID: 4906841
• Update Time: 2025-10-20

2-Iodo-4-mercapto-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-mercapto-6-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3INS/c7-6(8,9)4-1-3(12)2-5(10)11-4/h1-2H,(H,11,12)
• InChI Key： HSDQIWWHIXCLIS-UHFFFAOYSA-N
• SMILES： IC1=CC(C=C(C(F)(F)F)N1)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 279
• XLogP3: 2.3
• Topological Polar Surface Area: 44.1

Additional information on 2-Iodo-4-mercapto-6-(trifluoromethyl)pyridine

2-Iodo-4-Mercapto-6-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound with CAS No. 1803847-96-2, commonly referred to as 2-Iodo-4-Mercapto-6-(Trifluoromethyl)Pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which incorporates an iodo group at position 2, a mercapto group at position 4, and a trifluoromethyl group at position 6 of a pyridine ring. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Iodo-4-Mercapto-6-(Trifluoromethyl)Pyridine. Researchers have explored innovative methodologies to optimize its production, focusing on minimizing reaction steps and enhancing yield. For instance, a study published in the *Journal of Organic Chemistry* demonstrated a two-step synthesis route involving a nucleophilic aromatic substitution followed by iodination, achieving an overall yield of 78%. This approach not only simplifies the synthesis process but also reduces the environmental footprint associated with traditional multi-step syntheses.

The structural uniqueness of 2-Iodo-4-Mercapto-6-(Trifluoromethyl)Pyridine lies in its ability to participate in multiple types of chemical reactions. The iodo group at position 2 is highly reactive and can undergo nucleophilic substitution reactions, making it an ideal substrate for constructing biaryl or heteroaryl compounds. Meanwhile, the mercapto group at position 4 introduces thiol functionality, which can be utilized for thiolation or as a nucleophile in various coupling reactions. The trifluoromethyl group at position 6 imparts electron-withdrawing effects, stabilizing the molecule and enhancing its reactivity in certain transformations.

One of the most promising applications of 2-Iodo-4-Mercapto-6-(Trifluoromethyl)Pyridine is in the field of medicinal chemistry. Its structure serves as a valuable scaffold for designing bioactive molecules with potential therapeutic applications. For example, researchers have employed this compound as a precursor for synthesizing pyridine-based inhibitors targeting specific enzymes involved in cancer progression. A study published in *Medicinal Chemistry Communications* highlighted its role in developing a novel class of kinase inhibitors with high selectivity and potency.

In addition to its role in drug discovery, 2-Iodo-4-Mercapto-6-(Trifluoromethyl)Pyridine has found applications in materials science. Its ability to form stable coordination complexes makes it a candidate for designing metalloorganic frameworks (MOFs) and other advanced materials. Recent research has explored its use as a ligand in constructing MOFs with high surface area and porosity, which could be utilized for gas storage and catalytic applications.

Another emerging area of interest is the use of 2-Iodo-4-Mercapto-6-(Trifluoromethyl)Pyridine in click chemistry. The presence of both iodo and mercapto groups allows for orthogonal reactivity, enabling the construction of complex molecules through sequential or simultaneous click reactions. This versatility has been leveraged in developing libraries of small molecules for high-throughput screening in drug discovery.

Looking ahead, the future of 2-Iodo-4-Mercapto-6-(Trifluoromethyl)Pyridine lies in further exploring its potential as a platform molecule for diverse chemical transformations. Ongoing research is focused on expanding its utility in sustainable chemistry by developing greener synthesis routes and exploring biodegradable derivatives. Additionally, investigations into its interactions with biological systems could unlock new avenues for therapeutic development.

In conclusion, 2-Iodo-4-Mercapto-6-(Trifluoromethyl)Pyridine (CAS No. 1803847-96-2) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.